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Compound of Interest

Compound Name: 1,3-Dichloro-1,1,2-trifluoropropane

Cat. No.: B126895

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available scientific and structural
information for the chemical compound 1,3-Dichloro-1,1,2-trifluoropropane. Due to the
limited publicly available data for this specific isomer, this guide focuses on its identification,
chemical structure, and known environmental impact factors.

Chemical Identification and Structure

1,3-Dichloro-1,1,2-trifluoropropane is a hydrochlorofluorocarbon (HCFC) with the chemical
formula CsHsClzFs. It is identifiable by its Chemical Abstracts Service (CAS) registry number,
149329-27-1.

The structural formula of 1,3-Dichloro-1,1,2-trifluoropropane is presented below. The
molecule consists of a three-carbon propane backbone with chlorine and fluorine atoms as
substituents.

Caption: 2D Structure of 1,3-Dichloro-1,1,2-trifluoropropane

Physicochemical and Environmental Data

Quantitative data for 1,3-Dichloro-1,1,2-trifluoropropane is sparse in peer-reviewed literature.
The available information primarily pertains to its environmental impact.
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Property Value
Molecular Weight 167 g/mol
Ozone Depletion Potential (ODP) 0.007-0.12
Global Warming Potential (GWP), 100-year 167

Experimental Protocols

A comprehensive search of scientific databases and literature did not yield specific, detailed
experimental protocols for the synthesis or application of 1,3-Dichloro-1,1,2-trifluoropropane
(CAS 149329-27-1). While general methods for the synthesis of halogenated propanes exist,
procedures tailored to this particular isomer are not readily available in the public domain.

Signaling Pathways and Biological Activity

There is currently no available information in scientific literature regarding the interaction of 1,3-
Dichloro-1,1,2-trifluoropropane with biological signaling pathways or its potential applications
in drug development. Its primary characterization has been in the context of its properties as a
hydrochlorofluorocarbon.

Logical Relationship Diagram

Given the absence of detailed experimental workflows or signaling pathway information, a
logical diagram illustrating the current state of knowledge for this compound is provided below.
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Known Properties:
- Molecular Weight
- ODP
- GWP

1,3-Dichloro-1,1,2-trifluoropropane
(CAS: 149329-27-1)

Click to download full resolution via product page

Caption: Knowledge Status of 1,3-Dichloro-1,1,2-trifluoropropane

This guide will be updated as more information becomes available through future research and
publications.

 To cite this document: BenchChem. [In-Depth Technical Guide: 1,3-Dichloro-1,1,2-
trifluoropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b126895#1-3-dichloro-1-1-2-trifluoropropane-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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